Cas no 839709-68-1 (L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-)

• Product Name: L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-
• CAS No: 839709-68-1
• MF: C₃₃H₆₂N₆O₇
• MW: 654.881389141083
• CID: 1817634
• Update Time: 2024-11-27

L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-

• Inchi： 1S/C33H62N6O7/c1-16(2)13-22(35-30(42)25(34)19(7)8)28(40)38-26(20(9)10)31(43)36-23(14-17(3)4)29(41)39-27(21(11)12)32(44)37-24(33(45)46)15-18(5)6/h16-27H,13-15,34H2,1-12H3,(H,35,42)(H,36,43)(H,37,44)(H,38,40)(H,39,41)(H,45,46)/t22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： BALNGYKFAGKGIE-QCOJBMJGSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)N

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 922.9±65.0 °C(Predicted)
• pka: 3.39±0.10(Predicted)